2-[{2-[2-(2-ethylphenoxy)ethoxy]ethyl}(methyl)amino]ethanol

• IUPAC Name: 2-[2-[2-(2-ethylphenoxy)ethoxy]ethyl-methylamino]ethanol
• InChI: InChI=1S/C15H25NO3/c1-3-14-6-4-5-7-15(14)19-13-12-18-11-9-16(2)8-10-17/h4-7,17H,3,8-13H2,1-2H3
• InChI Key: GULSRPHCPNKDJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCCOCCN(C)CCO
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

The compound is a complex organic molecule that likely contains an ethylphenoxy group, an ethoxy group, and an amino group. It’s likely to be a liquid at room temperature.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple functional groups. The exact structure would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the amino groups could potentially participate in reactions with acids or bases.

Physical and Chemical Properties Analysis

The compound’s physical and chemical properties would likely be influenced by its functional groups. For example, it might be soluble in water and other polar solvents due to the presence of the ethoxy and amino groups.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used in drug delivery, it might interact with biological molecules in specific ways.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise in drug delivery, future research might focus on optimizing its properties for this application.